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Compound of Interest

Compound Name: Iron(ll)bromidehexahydrate

Cat. No.: B15251901

This guide provides detailed procedures and safety information for the proper disposal of
Iron(ll) bromide hexahydrate waste, designed for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with Iron(ll) bromide hexahydrate?

Al: Iron(ll) bromide hexahydrate is harmful if swallowed and causes severe skin burns and eye
damage.[1] It can also cause respiratory irritation.[2] It is crucial to handle this chemical with
appropriate personal protective equipment (PPE) in a well-ventilated area.[2][3][4] The
compound is also hygroscopic and air-sensitive.[3][5]

Q2: What is the immediate first aid response for exposure to Iron(ll) bromide hexahydrate?
A2:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[3][5]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[3]
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 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

Q3: Can I dispose of Iron(Il) bromide hexahydrate waste down the drain?

A3: No, you should not dispose of Iron(ll) bromide hexahydrate waste down the drain.[2][3] It is
soluble in water and can be harmful to the environment.[3] All waste containing this compound
must be treated as hazardous waste and disposed of according to local, state, and federal
regulations.[1]

Q4: What personal protective equipment (PPE) is required when handling Iron(ll) bromide
hexahydrate waste?

A4: When handling Iron(ll) bromide hexahydrate, you must weatr:
o Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[1][2]

o Skin Protection: Chemical-resistant gloves (inspect before use) and a lab coat or protective
suit.[1][2]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if dust is generated or if working in an area with inadequate ventilation.[3][5]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Spill of solid Iron(ll) bromide

hexahydrate

Accidental mishandling of the

container.

1. Evacuate the area if the spill
is large or in a poorly
ventilated space. 2. Wear
appropriate PPE. 3. Carefully
sweep up the solid material,
avoiding dust formation, and
place it in a designated,
labeled hazardous waste
container.[2][3] 4. Clean the
spill area with a damp cloth
(avoid excessive water).
Dispose of cleaning materials

as hazardous waste.

Incomplete precipitation of iron

hydroxide during waste

treatment

Incorrect pH of the solution.

1. Use a calibrated pH meter to
check the pH of the solution. 2.
Slowly add more of the
neutralizing agent (e.g., 1M
sodium hydroxide) with
constant stirring until the pH is
between 7.5 and 9 to ensure
complete precipitation of
Iron(Il) hydroxide.[6]

Precipitate is not settling,

making decantation difficult

The precipitate may be too fine

or colloidal.

1. Gently heat the solution (do
not boil) to encourage particle
agglomeration. 2. Allow the
solution to stand undisturbed
for a longer period (e.g.,
overnight). 3. If settling is still
poor, use a centrifuge to
separate the precipitate from

the liquid.

The color of the waste solution
changes to a reddish-brown

during treatment

Oxidation of Iron(ll) to Iron(lIl)

has occurred.

This is not necessarily a
problem, as Iron(lll) also

precipitates as a hydroxide.
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Continue with the precipitation
procedure. Iron(lll) hydroxide
begins to precipitate at a lower
pH (around 2-3.5).[6] Adjusting
the pH to the 7.5-9 range will
ensure the precipitation of any

remaining Iron(ll).

Quantitative Data

Property Value

Chemical Formula FeBr2-6H20][7]

Molecular Weight 323.74 g/mol [7]
Appearance Green crystalline solid[7]
Melting Point 27 °C (dehydrates)[7]
Boiling Point 934 °C (anhydrous)[8]
Density 4.63 g/cm?3 (anhydrous)[8]
Solubility in Water Soluble[3][5]

pH Acidic in solution

Experimental Protocol: In-Lab Precipitation of
Iron(ll) Bromide Waste

This protocol describes a method for converting agueous Iron(ll) bromide waste into a more
stable and less soluble form (Iron(ll) hydroxide) prior to collection by a licensed disposal
service.

Objective: To precipitate dissolved iron ions from an aqueous solution.
Materials:

e Aqueous Iron(Il) bromide waste
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1M Sodium hydroxide (NaOH) solution
pH meter or pH indicator strips

Stir plate and magnetic stir bar

Large beaker

Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

Preparation: Perform this procedure in a fume hood. Ensure all necessary PPE is worn.
Place the beaker containing the aqueous Iron(ll) bromide waste on a stir plate and add a
magnetic stir bar.

Neutralization and Precipitation: Begin stirring the waste solution. Slowly add the 1M sodium
hydroxide solution dropwise.

pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or
pH paper.

Endpoint: Continue adding sodium hydroxide until the pH of the solution is stable between
7.5 and 9. A greenish precipitate of Iron(ll) hydroxide (Fe(OH)2) will form.[6] The chemical
reaction is: FeBrz(aq) + 2NaOH(aq) -> Fe(OH)z(s) + 2NaBr(aq).

Settling: Turn off the stir plate and allow the precipitate to settle to the bottom of the beaker.
This may take several hours or overnight.

Separation (Decantation): Carefully pour off the supernatant (the clear liquid) into a separate
waste container. Test the pH of the supernatant; it should be neutral. If local regulations
permit, and after confirming the absence of hazardous materials, this neutralized liquid may
be suitable for drain disposal. Always check with your institution's environmental health and
safety office first.

Waste Collection: The remaining solid precipitate (Iron(ll) hydroxide sludge) should be
collected in a clearly labeled hazardous waste container for pickup by a licensed disposal
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company.

Diagrams

Iron(ll) Bromide Hexahydrate Waste Disposal Workflow

Start: Iron(ll) Bromide

Hexahydrate Waste Generated

Is the waste a solid or
an aqueous solution?

Solid Aqueous

Solid Waste Aqueous Waste

Perform in-lab precipitation

(see experimental protocol).

Package in a labeled,
sealed hazardous waste container.

Separate precipitate
from supernatant.

Package precipitate in a labeled, Test supernatant and dispose
sealed hazardous waste container. of according to institutional guidelines.

Arrange for pickup by a licensed
professional waste disposal service.

End of Process
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Caption: Decision workflow for the safe disposal of Iron(ll) bromide hexahydrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. dl.iranchembook.ir [dl.iranchembook.ir]

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. assets.thermofisher.com [assets.thermofisher.com]
. researchgate.net [researchgate.net]

. WebElements Periodic Table » Iron » iron dibromide hexahydrate [winter.group.shef.ac.uk]

°
[e0] ~ (o)) )] EaN w N -

. IRON (Il) BROMIDE | 7789-46-0 [chemicalbook.com]

 To cite this document: BenchChem. [Technical Support Center: Iron(ll) Bromide Hexahydrate
Waste Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15251901#safe-disposal-procedures-for-iron-ii-
bromide-hexahydrate-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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